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Compound of Interest

Compound Name: N-Ethylhexylamine

Cat. No.: B1595988 Get Quote

CAS Number: 20352-67-4 Molecular Formula: C8H19N

This technical guide provides an in-depth overview of N-Ethylhexylamine, a secondary

aliphatic amine with significant applications as a chemical intermediate. The information is

tailored for researchers, scientists, and professionals in drug development, offering a summary

of its chemical properties, a detailed experimental protocol for a related synthesis, and

visualizations of its synthetic pathway and role in chemical synthesis.

Physicochemical and Spectral Data
A compilation of key quantitative data for N-Ethylhexylamine is presented in the tables below

for easy reference and comparison.

Table 1: Physical and Chemical Properties of N-Ethylhexylamine
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Property Value Source

Molecular Weight 129.24 g/mol [1]

IUPAC Name N-ethylhexan-1-amine [1]

Synonyms
N-Ethyl-n-hexylamine,

Hexylethylamine
[1][2]

Appearance
Colorless liquid with an

ammonia-like odor
[3]

Melting Point -62 °C to -66 °C (estimate) [3][4]

Boiling Point
116-119 °C; 163.0 ± 8.0 °C at

760 mmHg
[2][3][4]

Density 0.762 g/cm³ to 0.8 ± 0.1 g/cm³ [2][4]

Flash Point 39.7 ± 10.2 °C [2][4]

Solubility
Soluble in water, alcohols, and

ether
[3]

Vapor Pressure 2.1 ± 0.3 mmHg at 25 °C [4]

LogP 2.76 [4]

Refractive Index 1.418 [4]

Table 2: Spectroscopic Data Identifiers for N-Ethylhexylamine

Spectrum Type Database/Source Identifier/Details

13C NMR Wiley-VCH GmbH Instrument: VARIAN XL-100

GC-MS
NIST Mass Spectrometry Data

Center

SpectraBase ID:

3GQNeV1kNGz

IR Spectra John Wiley & Sons, Inc. Vapor Phase
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Synthesis of Secondary Amines: A General
Approach
While a specific, detailed experimental protocol for the industrial-scale synthesis of N-
Ethylhexylamine is not readily available in the public domain, a general and common method

involves the reductive amination of an aldehyde. In the case of N-Ethylhexylamine, this would

involve the reaction of hexanal with ethylamine in the presence of a reducing agent and a

catalyst.

A related and well-documented procedure is the reduction of nitriles to primary amines, which

are then often alkylated to form secondary or tertiary amines. For instance, the reduction of 2-

ethylhexanenitrile to 2-ethylhexylamine is a key industrial process, as 2-ethylhexylamine is a

valuable intermediate in the synthesis of pharmaceuticals and corrosion inhibitors.[5]

Experimental Protocol: Reduction of a Nitrile to a
Primary Amine
The following protocol details the reduction of 2-ethylhexanenitrile to 2-ethylhexylamine using

Raney Nickel as a catalyst. This method is illustrative of the synthesis of aliphatic amines that

can serve as precursors or analogs to N-Ethylhexylamine.[5]

Reaction Scheme:

2-Ethylhexanenitrile → 2-Ethylhexylamine (in the presence of Raney Ni, 2-Propanol, and

catalytic KOH at reflux)

Materials and Reagents:

2-Ethylhexanenitrile

Raney Nickel (slurry in water) - Caution: Pyrophoric when dry

2-Propanol

Potassium Hydroxide (KOH)

Celite for filtration
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Procedure:

To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add

100 mL of 2-propanol and 0.2 g of potassium hydroxide.

Carefully add approximately 5 g of the Raney Nickel slurry.

Add 12.5 g (0.1 mol) of 2-ethylhexanenitrile to the flask.

Heat the reaction mixture to reflux with vigorous stirring.

Monitor the reaction progress using Thin-Layer Chromatography (TLC) or Gas

Chromatography (GC) analysis. The reaction is typically complete within 4-6 hours.

After the reaction is complete, cool the mixture to room temperature.

Carefully filter the catalyst through a pad of Celite. Important: Do not allow the Raney Nickel

to dry on the filter paper as it can ignite. Keep it wet with the solvent.

Wash the filter cake with two 20 mL portions of 2-propanol.

Remove the solvent from the filtrate under reduced pressure.

The crude 2-ethylhexylamine can be further purified by fractional distillation under reduced

pressure.

Visualizing Chemical Processes
Diagram 1: General Synthesis of N-Ethylhexylamine
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General Synthetic Pathway for N-Ethylhexylamine
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Caption: A simplified workflow for the synthesis of N-Ethylhexylamine.

Diagram 2: Role as a Chemical Intermediate

N-Ethylhexylamine as a Versatile Chemical Intermediate

N-Ethylhexylamine
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Caption: Applications of N-Ethylhexylamine in various chemical syntheses.

Applications in Research and Industry
N-Ethylhexylamine primarily serves as a versatile chemical intermediate in organic synthesis.

Its applications span several industries:
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Pharmaceuticals: It is used as a building block in the synthesis of more complex molecules

with potential biological activity.[5] The lipophilic nature of the hexyl group can be utilized to

modify the pharmacokinetic properties of a drug candidate.[5]

Corrosion Inhibitors: N-Ethylhexylamine and its derivatives are employed in the formulation

of corrosion inhibitors.[5]

Dyes and Coatings: It can act as a dispersant, plasticizer, and solvent in the dye and coating

industry, enhancing pigment dispersion and the gloss of paints.[3]

Agrochemicals: Derivatives of aliphatic amines are explored for the development of new

pesticides and herbicides.[5]

As of the current literature review, N-Ethylhexylamine has not been identified to be directly

involved in specific biological signaling pathways. Its primary role in a research and drug

development context is as a foundational chemical structure for the synthesis of more complex

and potentially bioactive compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1595988?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

